Cas no 1176618-90-8 (2-(pyridin-4-yl)-1,3-thiazol-4-ylmethanol)

2-(Pyridin-4-yl)-1,3-thiazol-4-ylmethanol is a heterocyclic compound featuring a pyridine-thiazole hybrid scaffold with a hydroxymethyl functional group. This structure imparts versatility in coordination chemistry and pharmaceutical applications, serving as a key intermediate in the synthesis of bioactive molecules. The pyridine moiety enhances binding affinity to metal centers, while the thiazole ring contributes to electron-rich properties, facilitating further derivatization. The hydroxymethyl group offers a reactive site for functionalization, enabling conjugation or modification for targeted applications. Its balanced polarity ensures solubility in common organic solvents, supporting its utility in medicinal chemistry and materials science. This compound is particularly valuable in the development of ligands, catalysts, and pharmacophores.
2-(pyridin-4-yl)-1,3-thiazol-4-ylmethanol structure
1176618-90-8 structure
Product Name:2-(pyridin-4-yl)-1,3-thiazol-4-ylmethanol
CAS No:1176618-90-8
MF:C9H8N2OS
MW:192.237620353699
CID:2128016
PubChem ID:39238577
Update Time:2025-05-27

2-(pyridin-4-yl)-1,3-thiazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • (2-(pyridin-4-yl)thiazol-4-yl)methanol
    • [2-(pyridin-4-yl)-1,3-thiazol-4-yl]methanol
    • HTBKSSGNHZFUDD-UHFFFAOYSA-N
    • 4-Thiazolemethanol, 2-(4-pyridinyl)-
    • 2-(pyridin-4-yl)-1,3-thiazol-4-ylmethanol
    • Inchi: 1S/C9H8N2OS/c12-5-8-6-13-9(11-8)7-1-3-10-4-2-7/h1-4,6,12H,5H2
    • InChI Key: HTBKSSGNHZFUDD-UHFFFAOYSA-N
    • SMILES: S1C=C(CO)N=C1C1C=CN=CC=1

Computed Properties

  • Exact Mass: 192.036
  • Monoisotopic Mass: 192.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.2

2-(pyridin-4-yl)-1,3-thiazol-4-ylmethanol Pricemore >>

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